Cas no 83242-83-5 (4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate)

• Product Name: 4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate
• CAS No: 83242-83-5
• MF: C₂₅H₄₄O₂
• MW: 376.615668296814
• MDL: MFCD30187302
• CID: 732703
• PubChem ID: 354334376
• Update Time: 2025-06-07

4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carboxylicacid, 4'-propyl-, trans-4-propylcyclohexyl ester, (trans,trans)-
• 4-propylcyclohexyl [trans[trans(trans)]]-4''-propyl...
• 4-propylcyclohexyl [trans[trans(trans)]]-4'-propyl...
• trans-4-n-Propylcyclohexyl trans,trans-4'-n-propylbicyclohexyl-4-carboxylate
• trans-4-Propylcyclohexyl trans,trans-4'-Propylbicyclohexyl-4-carboxylate
• trans,trans-4'-Propylbicyclohexyl-4-carboxylic Acid trans-4-Propylcyclohexyl Ester
• (trans,trans)-(trans)-4-Propylcyclohexyl 4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate
• ITVBZSWXRMMPFS-UHFFFAOYSA-N
• 4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate
• P2436
• trans,trans-4'-Propylbicyclohexyl-4-carboxylic Acid trans-4-Propyl
• SCHEMBL9502493
• (4-propylcyclohexyl) 4-(4-propylcyclohexyl)cyclohexane-1-carboxylate
• 83242-83-5
• 4-propylcyclohexyl [trans[trans(trans)]]-4'-propyl[1,1'-bicyclohexyl]-4-carboxylate
• SCHEMBL9502487
• MFCD20527218
• (trans,trans)-(trans)-4-Propylcyclohexyl4'-propyl-[1,1'-bi(cyclohexane)]-4-carboxylate
• [1,1'-Bicyclohexyl]-4-carboxylicacid,4'-propyl-,trans-4-propylcyclohexyl ester,(trans,trans)-
• (1S,4R)-4-PROPYLCYCLOHEXYL (1R,1'S,4R,4'R)-4'-PROPYL-[1,1'-BI(CYCLOHEXANE)]-4-CARBOXYLATE
• SCHEMBL9561986
• ITVBZSWXRMMPFS-NUUBBLISSA-N
• EINECS 280-293-1
• SCHEMBL14274406
• F16531
• AKOS032953793
• DTXSID401133224
• [1,1'-Bicyclohexyl]-4-carboxylic acid, 4'-propyl-, 4-propylcyclohexyl ester, [trans[trans(trans)]]-
• trans-4-Propylcyclohexyl (trans,trans)-4a(2)-propyl[1,1a(2)-bicyclohexyl]-4-carboxylate
• trans-4-Propylcyclohexyl trans,trans-4'-Propylbicyclohexyl-4-carboxylate, >/=98%
• SCHEMBL9561988
• AS-73966

• MDL： MFCD30187302
• Inchi： 1S/C25H44O2/c1-3-5-19-7-11-21(12-8-19)22-13-15-23(16-14-22)25(26)27-24-17-9-20(6-4-2)10-18-24/h19-24H,3-18H2,1-2H3
• InChI Key： ITVBZSWXRMMPFS-UHFFFAOYSA-N
• SMILES： O(C1CCC(CCC)CC1)C(C1CCC(CC1)C1CCC(CCC)CC1)=O

Computed Properties

• Exact Mass: 376.334130642g/mol
• Monoisotopic Mass: 376.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 9.1

Experimental Properties

• Melting Point: 168-170℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on 4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate

Introduction to 4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate (CAS No. 83242-83-5)

4-Propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate, identified by the chemical identifier CAS No. 83242-83-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by a bicyclohexyl backbone, which contributes to its distinct stereochemistry and reactivity. The presence of multiple propyl groups and the specific trans-trans-trans configuration of these groups further enhances its molecular complexity, making it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

The structural framework of 4-propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate consists of two cyclohexane rings connected at the 1-position, with propyl substituents at both the 4-position of one ring and the 4'-position of the other. This configuration results in a rigid, three-dimensional structure that can influence its interactions with biological targets and other molecules. The trans-trans-trans arrangement of the propyl groups introduces steric hindrance, which can be exploited in designing molecules with specific binding affinities or catalytic activities.

In recent years, there has been growing interest in utilizing such complex cyclic structures in drug development due to their ability to mimic natural products and exhibit high selectivity. The compound’s unique stereochemistry makes it a promising candidate for studying enzyme-substrate interactions, particularly in enzymes that require precise spatial orientation for catalytic activity. For instance, researchers have explored its potential as a scaffold for developing inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 4-propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate is its potential as a building block for more complex molecules. Its rigid structure and multiple reactive sites allow chemists to attach various functional groups, enabling the synthesis of derivatives with tailored properties. This flexibility has been leveraged in the development of novel polymers and liquid crystals, where such compounds can serve as chiral dopants or structural units enhancing material performance.

Recent advancements in computational chemistry have further illuminated the potential applications of this compound. Molecular modeling studies suggest that its bulky substituents can act as steric shields, protecting sensitive functional groups from unwanted reactions while maintaining optimal interactions with biological targets. This has implications for designing drugs with improved pharmacokinetic profiles, such as enhanced bioavailability and reduced toxicity.

The synthesis of 4-propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require careful control over reaction conditions to achieve the desired configuration. However, recent innovations in asymmetric synthesis have made it possible to produce enantiomerically pure forms of this compound more efficiently. These advancements have opened doors for exploring its potential in chiral catalysis and asymmetric transformations.

From a materials science perspective, the rigid structure of 4-propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate makes it an attractive candidate for developing novel materials with specific optical or electronic properties. For example, researchers have investigated its use as a component in liquid crystal displays (LCDs), where its ability to induce alignment and enhance thermal stability could lead to more efficient display technologies.

The compound’s potential extends beyond pharmaceuticals and materials science into the realm of agrochemicals. Its structural features make it a viable candidate for designing new pesticides or herbicides that target specific biological pathways in plants or pests while minimizing environmental impact. Such applications are particularly relevant in the context of sustainable agriculture, where there is an increasing demand for eco-friendly alternatives.

In conclusion,4-propylcyclohexyl (trans(trans(trans)))-4'-propyl(1,1'-bicyclohexyl)-4-carboxylate (CAS No. 83242-83-5) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable tool for researchers seeking to develop new drugs, materials, and agrochemicals. As our understanding of its properties continues to grow, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.